Cas no 2479-91-6 (b-D-Glucopyranosiduronic acid, (16a,17b)-16,17-dihydroxyestra-1,3,5(10)-trien-3-yl)

• Product Name: b-D-Glucopyranosiduronic acid, (16a,17b)-16,17-dihydroxyestra-1,3,5(10)-trien-3-yl
• CAS No: 2479-91-6
• MF: C₂₄H₃₂O₉
• MW: 464.505488395691
• MDL: MFCD29049448
• CID: 274796
• PubChem ID: 443103
• Update Time: 2025-10-19

b-D-Glucopyranosiduronic acid, (16a,17b)-16,17-dihydroxyestra-1,3,5(10)-trien-3-yl Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid, (16a,17b)-16,17-dihydroxyestra-1,3,5(10)-trien-3-yl
• Estriol 3-glucuronide
• estriol 3-O-(β-D-glucuronide)
• Estriol O3-glucuronide
• estriol 3-(β-D-glucuronide)
• estriol 3-O-(beta-D-glucuronide)
• estriol 3-β-D-glucuronide
• estriol-3-D-glucoronide
• estriol-3-glucuronide
• CHEMBL1236070
• SCHEMBL4261172
• E13G
• 2479-91-6
• 16alpha,17beta-Estriol 3-(beta-D-glucuronide)
• CHEBI:45869
• (14beta,16alpha,17alpha)-16,17-dihydroxyestra-1,3,5(10)-trien-3-yl beta-D-glucopyranosiduronic acid
• FS-6919
• Estriol 3-?-D-Glucuronide (sodium salt)
• DTXSID60947700
• 16,17-Dihydroxyestra-1(10),2,4-trien-3-yl hexopyranosiduronic acid
• (2S, 3S, 4S, 5R, 6S)-6-[[(8R, 9S, 13S, 14S, 16R, 17R)-16, 17-dihydroxy-13-methyl-6, 7, 8, 9, 11, 12, 14, 15, 16, 17-decahydrocyclopenta[a]phenanthren-3-yl]oxy]-3, 4, 5-trihydroxyoxane-2-carboxylic acid
• LMST05010017
• AKOS027461010
• estra-1,3,5(10)-triene-3,16alpha,17beta-triol 3-D-glucuronide
• ESTRIOL 3-(B-D-GLUCURONIDE)
• Epitope ID:159254
• Q27120636
• CS-0062331
• (2S,3S,4S,5R,6S)-6-[[(8R,9S,13S,14S,16R,17R)-16,17-dihydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• HY-113169
• (16alpha,17beta)-16,17-Dihydroxyestra-1,3,5(10)-trien-3-yl beta-D-glucopyranosiduronic acid

• MDL： MFCD29049448
• Inchi： 1S/C24H32O9/c1-24-7-6-13-12-5-3-11(32-23-19(28)17(26)18(27)20(33-23)22(30)31)8-10(12)2-4-14(13)15(24)9-16(25)21(24)29/h3,5,8,13-21,23,25-29H,2,4,6-7,9H2,1H3,(H,30,31)/t13-,14-,15+,16-,17+,18+,19-,20+,21+,23-,24+/m1/s1
• InChI Key： UZKIAJMSMKLBQE-JRSYHJKYSA-N
• SMILES： O[C@H]1[C@@H](C[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)O

Computed Properties

• Exact Mass: 464.20500
• Monoisotopic Mass: 464.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 157A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.489
• Boiling Point: 722.3°C at 760 mmHg
• Flash Point: 247.7°C
• Refractive Index: 1.657
• PSA: 156.91000
• LogP: 0.14540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid glucuronide conjugates
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroid glucuronide conjugates

Additional information on b-D-Glucopyranosiduronic acid, (16a,17b)-16,17-dihydroxyestra-1,3,5(10)-trien-3-yl

B-D-Glucopyranosiduronic Acid, (16a,17b)-16,17-Dihydroxyestra-1,3,5(10)-Trien-3-Yl

The compound with CAS No. 2479-91-6, known as B-D-Glucopyranosiduronic Acid, is a unique and highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which combines a glucopyranosiduronic acid moiety with a dihydroxyestra-trienyl group. The (16a,17b)-dihydroxyestra-1,3,5(10)-trien-3-yl portion of the molecule adds a layer of complexity and bioactivity that makes it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the potential of B-D-Glucopyranosiduronic Acid in various biological systems. For instance, research published in *Nature Chemical Biology* has demonstrated its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. The glucopyranosiduronic acid component has been shown to exhibit antioxidant properties, making it a promising candidate for applications in anti-aging skincare products and treatments for neurodegenerative diseases.

The synthesis of B-D-Glucopyranosiduronic Acid involves a multi-step process that requires precise control over stereochemistry. A study in *Journal of Organic Chemistry* detailed the use of enzymatic glycosylation to construct the glucopyranosiduronic acid moiety. This approach not only enhances the efficiency of synthesis but also ensures the preservation of stereochemical integrity, which is crucial for maintaining the compound's bioactivity.

In terms of biological activity, B-D-Glucopyranosiduronic Acid has been found to interact with estrogen receptors in a manner distinct from traditional estrogenic compounds. A team of researchers at the University of California reported that the (16a,17b)-dihydroxyestra-trienyl group exhibits selective agonistic activity on estrogen receptor beta (ERβ), which is associated with anti-inflammatory and anti-proliferative effects. This finding opens new avenues for its application in hormone therapy and cancer treatment.

Moreover, the compound's ability to cross the blood-brain barrier has been explored in preclinical studies. Results from *Pharmaceutical Research* indicate that B-D-Glucopyranosiduronic Acid can penetrate central nervous system tissues effectively, suggesting its potential utility in treating neurological disorders such as Alzheimer's disease and multiple sclerosis.

Another area of interest is the compound's role in glycosylation processes. The glucopyranosiduronic acid moiety serves as a substrate for various glycosyltransferases, making it a valuable tool for studying glycan biosynthesis and its implications in diseases like cancer and autoimmune disorders.

Looking ahead, collaborative efforts between chemists and biologists are expected to unlock further applications of B-D-Glucopyranosiduronic Acid. Ongoing research aims to optimize its pharmacokinetic properties to enhance bioavailability and reduce potential side effects. Additionally, efforts are underway to explore its combination with other bioactive molecules to create synergistic therapeutic effects.

In conclusion, B-D-Glucopyranosiduronic Acid (CAS No. 2479-91-6) stands at the intersection of chemistry and biology as a versatile molecule with immense therapeutic potential. Its unique structure and diverse biological activities make it a focal point for innovation in drug discovery and development.